Cas no 124458-21-5 (N,N-dimethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine)

• Product Name: N,N-dimethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine
• CAS No: 124458-21-5
• MF: C₈H₁₃N₃S
• MW: 183.273919820786
• MDL: MFCD20683948
• CID: 5187257
• PubChem ID: 15017643
• Update Time: 2025-10-30

N,N-dimethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-amine
• 2-Dimethylamino-4,5,6,7-tetrahydrothiazolo[5,4-c]-pyridine
• N,N-dimethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine

• MDL： MFCD20683948
• Inchi： 1S/C8H13N3S/c1-11(2)8-10-6-3-4-9-5-7(6)12-8/h9H,3-5H2,1-2H3
• InChI Key： IJZOLPKKYVQWTF-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC2=C1CNCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• XLogP3: 0.9
• Topological Polar Surface Area: 56.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N-dimethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine

Recent Advances in the Study of N,N-dimethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine (CAS: 124458-21-5)

The compound N,N-dimethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine (CAS: 124458-21-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its thiazolo[5,4-c]pyridine core, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The unique structural features of this molecule make it a promising candidate for drug development, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

Recent research has focused on the synthesis and optimization of N,N-dimethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine derivatives to enhance their biological activity and pharmacokinetic profiles. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications at the N,N-dimethylamino group significantly influenced the compound's binding affinity to target proteins, particularly those involved in neurotransmitter regulation. The study utilized molecular docking and in vitro assays to validate the compound's interaction with key receptors, providing a foundation for further drug design efforts.

In addition to its CNS applications, N,N-dimethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine has shown promise as an antimicrobial agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings highlight the potential of 124458-21-5 as a scaffold for developing novel antimicrobial agents.

Another area of interest is the compound's role in cancer research. Preliminary studies have indicated that N,N-dimethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine may act as an inhibitor of certain kinases involved in tumor proliferation. A recent preprint (2024) from a leading cancer research institute described the compound's ability to selectively target cancer cells with minimal toxicity to normal cells, suggesting its potential as a targeted therapy. Further in vivo studies are underway to validate these findings and explore the compound's efficacy in animal models.

The pharmacokinetic properties of N,N-dimethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine have also been a focus of recent investigations. A 2023 study in Drug Metabolism and Disposition evaluated the compound's metabolic stability and bioavailability, revealing favorable characteristics such as moderate plasma protein binding and good oral absorption. These properties, combined with the compound's demonstrated biological activity, position it as a viable candidate for further preclinical development.

Despite these promising findings, challenges remain in the development of N,N-dimethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine-based therapeutics. Issues such as off-target effects and potential toxicity at higher doses need to be addressed through rigorous safety profiling and structural optimization. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these research findings into clinical applications.

In conclusion, the recent studies on N,N-dimethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine (CAS: 124458-21-5) underscore its versatility and potential as a therapeutic agent across multiple disease areas. The compound's unique chemical structure and demonstrated biological activities make it a valuable subject for ongoing and future research. As the field advances, it is anticipated that further refinements and discoveries will pave the way for the development of novel drugs based on this promising scaffold.